2,3-dihydro-2-oxo-1H-indole-7-propanoic acid

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 3-(2-oxo-1,3-dihydroindol-7-yl)propanoic acid
• InChI: InChI=1S/C11H11NO3/c13-9-6-8-3-1-2-7(11(8)12-9)4-5-10(14)15/h1-3H,4-6H2,(H,12,13)(H,14,15)
• InChI Key: ZCCFVNGVIJKTAO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC=C2)CCC(=O)O)NC1=O

Description

2,3-dihydro-2-oxo-1H-indole-7-propanoic acid is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,3-dihydro-2-oxo-1H-indole-7-propandioic acid dimethyl ester (4.6 g, 0.0166 moles) is dissolved in methanol (50 ml) and 1N sodium hydroxide (33.2 ml, 0.0332 mole) is added. The mixture is stirred at 50° C. for 90 minutes then concentrated at reduced pressure. The residue is dissolved in water (75 ml) and methanol (50 ml). The solution is made acidic with excess Dowex 50X-8 acidic ion exchange resin and heated with stirring at 70° C. for 24 hours. The solution is cooled, filtered, and concentrated to dryness to yield 2,3-dihydro-2-oxo-1H-indole-7-propanoic acid. The 2,3-dihydro-2-oxo-1H-indole-7-propanoic acid is purified by flash chromatography on silica (elution with 9:1 dichloromethane:methanol) NMR spectra: ('H-CDCl13) δ 7.30-7.10 (m, 3H), δ 6.50-6.25 (b, 1H) δ 3.80-3.70 (m, 2H), δ 3.70 (5, 2H), δ 3.28-3.22 (m, 2H).